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Get Quote

Abstract
Acetic acid 5-iodopentyl ester (CAS 65921-65-5), commonly known as 5-iodopentyl acetate,

serves as a critical bifunctional linker in organic synthesis and medicinal chemistry.[1]

Characterized by a chemically distinct "head" (acetate ester) and "tail" (alkyl iodide), this

molecule facilitates the precise introduction of 5-carbon aliphatic spacers into complex

pharmacophores, organometallic reagents, and polymer networks.[1] This guide provides a

rigorous analysis of its physicochemical properties, structural validation via spectroscopy, and

field-proven synthetic protocols.[1]

Part 1: Molecular Identity & Physicochemical
Properties[1][2]
Structural Definition
The molecule consists of a linear pentane chain terminated at one end by an electrophilic

iodine atom and at the other by a nucleophile-resistant acetate protecting group.[1]

IUPAC Name: 5-Iodopentyl acetate[1][2][3]
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Common Names: Acetic acid 5-iodopentyl ester; 1-Acetoxy-5-iodopentane[1]

CAS Registry Number: 65921-65-5[1][2][4]

SMILES:CC(=O)OCCCCCI

Molecular Formula:

[4]

Molecular Weight Calculation
Precise molecular weight determination is essential for stoichiometry in high-value synthesis

(e.g., PROTAC linker design).[1]

Element Count
Atomic Weight (
g/mol )

Subtotal ( g/mol )

Carbon (C) 7 12.011 84.077

Hydrogen (H) 13 1.008 13.104

Iodine (I) 1 126.904 126.904

Oxygen (O) 2 15.999 31.998

Total MW 256.083

Physical Properties[1][6]
Physical State: Colorless to pale yellow liquid (yellowing indicates iodine liberation due to

light exposure).

Boiling Point: Approx. 110–115 °C at 5 mmHg (Estimated based on homologous series).

Density: ~1.45 g/cm³ (Predicted).

Solubility: Miscible with DCM, THF, Ethyl Acetate; insoluble in water.
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Stability: Light-sensitive; must be stored over copper wire or silver foil to scavenge free

iodine.[1]

Part 2: Synthetic Pathways & Causality[1]
The most robust synthesis for 5-iodopentyl acetate is the Finkelstein Reaction, transforming

the cheaper, more stable 5-chloropentyl acetate into the reactive iodide.[1] This method is

preferred over direct esterification of 5-iodopentanol due to the instability of the iodohydrin

starting material.[1]

The Finkelstein Protocol (Halogen Exchange)
This reaction relies on the solubility difference between Sodium Iodide (NaI) and Sodium

Chloride (NaCl) in acetone. NaI is soluble, while NaCl precipitates, driving the equilibrium

forward (Le Chatelier’s Principle).

Reactants Products

5-Chloropentyl Acetate
(Soluble in Acetone)

5-Iodopentyl Acetate
(Target)

SN2 Substitution
Reflux Acetone

Sodium Iodide
(Excess, Soluble)

Sodium Chloride
(Precipitate)

Driving Force:
Lattice Energy

Click to download full resolution via product page

Caption: Thermodynamic drive of the Finkelstein reaction via precipitation of NaCl.

Part 3: Structural Characterization (The
"Fingerprint")
Validating the structure requires confirming the integrity of the ester and the successful

installation of the iodine.

Nuclear Magnetic Resonance ( -NMR)
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The spectrum is defined by two distinct triplets and a singlet.[1]

Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

4.06
Triplet (

Hz)
2H

Deshielded by

oxygen; confirms

ester intact.[1][5]

3.19
Triplet (

Hz)
2H

Distinctive shift

for primary alkyl

iodide.[1][5]

2.04 Singlet 3H
Acetate methyl

group.[5]

1.88 Quintet 2H

Shielded

methylene beta

to Iodine.[1][5]

1.65 Quintet 2H
Methylene beta

to Ester.[1][5]

1.50 Multiplet 2H Central The "linker" core.

[1][5]

Mass Spectrometry (EI-MS)
Molecular Ion (

): 256 m/z (often weak due to labile Iodine).

Base Peak: 43 m/z (

), characteristic of acetates.

Diagnostic Fragment: 127 m/z (

) or [M-127] peak (129 m/z) corresponding to the pentyl acetate cation.[1]
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Part 4: Experimental Protocols
Protocol A: Synthesis of 5-Iodopentyl Acetate
Scale: 50 mmol Safety: Alkyl iodides are potential alkylating agents.[1] Work in a fume hood.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolution: Dissolve 5-chloropentyl acetate (8.23 g, 50 mmol) in dry acetone (100 mL).

Reagent Addition: Add Sodium Iodide (NaI) (22.5 g, 150 mmol, 3.0 equiv). Note: Excess NaI

is crucial for kinetics.[1]

Reaction: Heat to reflux (approx. 60 °C) for 18–24 hours.

Visual Check: The solution will turn yellow/orange, and a white precipitate (NaCl) will form.

Workup:

Cool to room temperature.

Filter off the NaCl solid.

Concentrate the filtrate under reduced pressure (rotary evaporator).

Redissolve residue in Diethyl Ether (100 mL).

Wash 1: 10% Aqueous Sodium Thiosulfate (

) to remove free iodine (decolorizes the organic layer).

Wash 2: Water, then Brine.[6]

Purification: Dry over anhydrous

, filter, and concentrate. Vacuum distillation is recommended for high purity (bp ~110°C @ 5
mmHg).

Protocol B: Storage & Handling[1]
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Stabilization: Add a small coil of copper wire to the storage vial. Copper reacts with any

liberated

to form CuI, preventing autocatalytic decomposition.

Environment: Store at 4°C in the dark (amber glass).

Part 5: Applications in Drug Discovery[1]
5-Iodopentyl acetate is a "masked" 5-carbon linker.[1] The iodine allows for nucleophilic

substitution (SN2) or metal-halogen exchange, while the acetate protects the alcohol for later

revelation.[1]

Synthetic Utility
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Organozinc Reagent
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Caption: Divergent synthetic utility of the 5-iodopentyl acetate scaffold.[1]

Key Use Cases:
Organozinc Preparation: Reacts with Zinc dust to form alkylzinc reagents (Knochel-type) for

Negishi cross-coupling, allowing the attachment of the pentyl-acetate chain to aromatic drug

scaffolds.[1]
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Cyanine Dye Labeling: Used to attach aliphatic tails to indole nitrogen in cyanine dye

synthesis, modifying solubility and lipid affinity.

PROTAC Linkers: Provides a precise 5-carbon gap between an E3 ligase ligand and a target

protein ligand.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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